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Compound of Interest

Compound Name: Polonium-218

Cat. No.: B1236091 Get Quote

This technical guide provides a comprehensive overview of the alpha decay energy spectrum

of Polonium-218 (²¹⁸Po), catering to researchers, scientists, and professionals in drug

development. The document details the decay characteristics, experimental methodologies for

its measurement, and visual representations of the decay process and experimental workflows.

Introduction to Polonium-218
Polonium-218 is a radioactive isotope of polonium with a half-life of approximately 3.1 minutes.

It is a naturally occurring radionuclide, appearing as a short-lived decay product in the uranium-

238 decay series, following the alpha decay of Radon-222. The primary decay mode of

Polonium-218 is alpha emission, transforming it into a stable isotope of lead, Lead-214 (²¹⁴Pb).

A minor branch of its decay occurs via beta emission to Astatine-218. Due to its short half-life

and presence as a radon daughter, the study of Polonium-218 is crucial in fields such as

environmental science, health physics, and nuclear metrology.

Alpha Decay Energy Spectrum of Polonium-218
The alpha decay of Polonium-218 is characterized by the emission of alpha particles with

distinct energies. The primary alpha emission is the most probable, with a much less frequent

emission at a lower energy.
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The following table summarizes the key quantitative data associated with the alpha decay of

Polonium-218.

Parameter Value Uncertainty

Half-life 3.10 min

Primary Decay Mode Alpha Emission

Alpha Decay Branching Ratio 99.98%

Beta Decay Branching Ratio 0.02%

Q-value (α-decay) 6.115 MeV

Alpha Emission Energies and Intensities
The alpha energy spectrum of Polonium-218 is dominated by a single peak, with a minor peak

at a lower energy.

Alpha Emission Energy (MeV) Intensity (%)

α₀ 6.002 99.98

α₁ 5.181 0.02

Experimental Protocols for Alpha Spectroscopy of
Polonium-218
The measurement of the alpha decay energy spectrum of Polonium-218 is typically performed

using alpha spectrometry. Due to its short half-life and its origin as a gaseous radon daughter,

specific experimental procedures are required. The following protocol outlines a typical

methodology synthesized from established techniques for measuring radon and its progeny.

Sample Collection: Airborne Polonium-218
Air Sampling: A known volume of air is drawn through a high-efficiency filter membrane using

a calibrated air pump. The flow rate and sampling time are optimized to collect a sufficient
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amount of radon daughters for statistically significant measurements, while accounting for

the short half-life of Polonium-218.

Filter Selection: The choice of filter is critical to ensure high collection efficiency and minimal

self-absorption of the emitted alpha particles. Microporous filters, such as those made of

cellulose nitrate or glass fiber, are commonly used.

Alpha Spectrometry System
A typical alpha spectrometry system for the measurement of Polonium-218 consists of the

following components:

Vacuum Chamber: The measurement is performed in a vacuum chamber to prevent the

alpha particles from losing energy through interactions with air molecules.

Silicon Detector: A Passivated Implanted Planar Silicon (PIPS) detector or a similar solid-

state silicon detector is used to detect the alpha particles and measure their energy. These

detectors offer high energy resolution.

Preamplifier and Amplifier: The weak signal from the detector is amplified and shaped by a

preamplifier and a shaping amplifier.

Multichannel Analyzer (MCA): The amplified pulses are sorted by their height (which is

proportional to the alpha particle energy) by an MCA to generate an energy spectrum.

Data Acquisition System: A computer-based system is used to control the MCA and store the

spectral data.

Experimental Procedure
Sample Placement: Immediately after collection, the filter sample is placed inside the

vacuum chamber at a fixed and known distance from the silicon detector.

Evacuation: The chamber is evacuated to a pressure typically below 10⁻² mbar to minimize

energy loss of the alpha particles.

Detector Biasing: The silicon detector is biased with the recommended voltage to ensure

proper charge collection.
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Data Acquisition: The alpha spectrum is acquired for a predetermined counting time. Given

the short half-life of Polonium-218, a relatively short counting time (e.g., 5-10 minutes) is

often sufficient to observe its characteristic peak at 6.002 MeV.

Energy Calibration: The energy axis of the spectrum is calibrated using a standard alpha

source with multiple, well-defined alpha peaks, such as a mixed source of ²³⁹Pu, ²⁴¹Am, and

²⁴⁴Cm. This allows for the accurate determination of the energies of the alpha particles

emitted by the Polonium-218 sample.

Efficiency Calibration: The detection efficiency of the spectrometer is determined using a

standard alpha source of known activity and with a geometry similar to the filter sample. This

is crucial for quantitative activity measurements.

Data Analysis
Peak Identification: The characteristic alpha peak of Polonium-218 at 6.002 MeV is

identified in the acquired spectrum. Other peaks from the radon decay chain, such as from

Polonium-214 (7.687 MeV), may also be present.

Peak Fitting: The alpha peaks are fitted with a suitable function (e.g., a Gaussian function) to

determine their exact centroid (energy) and area (counts).

Activity Calculation: The activity of Polonium-218 in the sample can be calculated from the

net counts in its corresponding alpha peak, the detection efficiency, the sampling volume,

and the decay corrections.

Visualizations
The following diagrams, generated using the Graphviz DOT language, illustrate the alpha

decay of Polonium-218 and a typical experimental workflow for its measurement.
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Caption: Alpha and beta decay pathways of Polonium-218.
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Caption: Experimental workflow for Polonium-218 alpha spectroscopy.

To cite this document: BenchChem. [Polonium-218 Alpha Decay: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236091#polonium-218-alpha-decay-energy-
spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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